Cas no 1593543-07-7 ((3S,4S,3’S)-Ezetimibe)

(3S,4S,3’S)-Ezetimibe structure

Product Name:(3S,4S,3’S)-Ezetimibe

CAS No:1593543-07-7

Molecular Formula:C₂₄H₂₁NO₃F₂

Molecular Weight:409.425

CID:3164536

PubChem ID:42066912

(3S,4S,3’S)-Ezetimibe Properties

Names and Identifiers

- Ezetimibe (SSS)-Isomer
- 2-Azetidinone, 1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-, (3S,4S)-; (3S,4S)-1-(4-Fluorophenyl)-3-[(S)-3-(4-fluorophenyl)-3-hydroxy-propyl]-4-(4-hydroxyphenyl)azetidin-2-one; (3S,4S)-1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxy-propyl]-4-(4-hydroxyphenyl)azetidin-2-one; S,S,S-Ezetimibe (USP)
- CS-0164697
- 1593543-07-7
- (3S,4S)-1-(4-Fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-2-azetidinone
- Ezetimibe (3S,4S,3'S)-Isomer (Ezetimibe Impurity pound(c)
- 2-Azetidinone, 1-(4-fluorophenyl)-3-[(3S)-3-(4-fluorophenyl)-3-hydroxypropyl]-4-(4-hydroxyphenyl)-, (3S,4S)-
- S,S,S-ezetimibe
- (3S,4S)-1-(4-FLUOROPHENYL)-3-[(3S)-3-(4-FLUOROPHENYL)-3-HYDROXYPROPYL]-4-(4-HYDROXYPHENYL)AZETIDIN-2-ONE
- F19404
- Ezetimibe (3S,4S,3'S)-Isomer
- (3S,4S,3'S)-Ezetimibe
- (3S,4S)-1-(4-Fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one
- 4LK8SY3P76
- SCHEMBL14563917
- DTXSID101111439
- +Expand
- InChIKey： OLNTVTPDXPETLC-RJGXRXQPSA-N
- Inchi： InChI=1S/C24H21F2NO3/c25-17-5-1-15(2-6-17)22(29)14-13-21-23(16-3-11-20(28)12-4-16)27(24(21)30)19-9-7-18(26)8-10-19/h1-12,21-23,28-29H,13-14H2/t21-,22-,23+/m0/s1
- SMILES： C1=CC(=CC=C1C2C(C(=O)N2C3=CC=C(C=C3)F)CCC(C4=CC=C(C=C4)F)O)O

Computed Properties

Exact Mass: 409.14894986g/mol
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Rotatable Bond Count: 6
Monoisotopic Mass: 409.14894986g/mol
Heavy Atom Count: 30
Complexity: 567
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 4
Topological Polar Surface Area: 60.8Å²

(3S,4S,3’S)-Ezetimibe Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P00AQW1-25mg	(3S,4S)-1-(4-fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one	1593543-07-7	97%	25mg	$588.00	2024-06-20
A2B Chem LLC	AF00609-25mg	(3S,4S)-1-(4-fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one	1593543-07-7	97%	25mg	$441.00	2024-04-20
Alichem	A019122949-250mg	(3S,4S)-1-(4-Fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one	1593543-07-7	97%	250mg	7,959.60 USD
Ambeed	A379974-25mg	(3S,4S)-1-(4-Fluorophenyl)-3-((S)-3-(4-fluorophenyl)-3-hydroxypropyl)-4-(4-hydroxyphenyl)azetidin-2-one	1593543-07-7	97%	25mg	$551.0
TRC	E975040-1mg	(3S,4S,3’S)-Ezetimibe	1593543-07-7		1mg	$221.00	2023-05-18
SHANG HAI XIAN DING Biotechnology Co., Ltd.	X196438A-50mg	(3S,4S,3’S)-Ezetimibe	1593543-07-7	0.97	50mg	¥10094.4	2024-07-24

(3S,4S,3’S)-Ezetimibe Suppliers

Artis.bioche

Audited Supplier

(CAS:1593543-07-7)

MR./MRS.:QIAN JING LI （ WEI XIN TONG HAO ）

Phone:18108108965

Email:3003803754@qq.com

NAN JING WANG ZHI XING YI YAO Technology Co., Ltd.

Audited Supplier

(CAS:1593543-07-7)

MR./MRS.:LIAO KAI

Phone:18569809817

Email:3007551076@qq.com

(3S,4S,3’S)-Ezetimibe Related Literature

1. Computer-aided design of high-efficiency GeTe-based thermoelectric devices†

Kun Zheng,Wanyu Lyv,Meng Li,Xianlin Qu,Qiang Sun,Shengduo Xu Energy Environ. Sci., 2020,13, 1856-1864
2. Binuclear Cu(ii) coordination complex involving Cis-tetrathiafulvalene-bis-amido-2-pyridine-N-oxide as bi-anionic ligand: a robust molecular precursor toward magnetic conducting materials†

Fabrice Pointillart,Thomas Cauchy,Yann Le Gal,Stéphane Golhen,Olivier Cador,Lahcène Ouahab Chem. Commun., 2010,46, 4947-4949
3. Front cover

J. Mater. Chem., 2007,17, 209-209
4. Inside front cover

J. Mater. Chem. C, 2014,2, 10040-10040
5. Cyclometalated Ir(iii) complexes with styryl-BODIPY ligands showing near IR absorption/emission: preparation, study of photophysical properties and application as photodynamic/luminescence imaging materials†

Poulomi Majumdar,Xiaolin Yuan,Shengfu Li,Boris Le Guennic,Jie Ma,Caishun Zhang,Jianzhang Zhao J. Mater. Chem. B, 2014,2, 2838-2854
6. Adsorptive removal of uranium(vi) from wastewater using a crosslinked amidoxime-functionalized β-cyclodextrin polymer†

Xing Zhong,Ruodi Wang,Guohao Xu,Kai Guo,Caixia Hu New J. Chem., 2022,46, 20592-20601
7. Substrate mediated redox partner selectivity of cytochrome P450†

Katherine A. Gentry,Meng Zhang,Sang-Choul Im,Lucy Waskell,Ayyalusamy Ramamoorthy Chem. Commun., 2018,54, 5780-5783
8. Controlling the self-assembly and optical properties of gold nanoclusters and gold nanoparticles biomineralized with bovine serum albumin†

Birgitte H. McDonagh,Gurvinder Singh,Sulalit Bandyopadhyay,Sina M. Lystvet,Joseph A. Ryan,Sondre Volden,Eugene Kim RSC Adv., 2015,5, 101101-101109
9. Synthesis, photophysical and nonlinear optical properties of a series of ball-type phthalocyanines in solution and thin films†

Njemuwa Nwaji,John Mack,Jonathan Britton,Tebello Nyokong New J. Chem., 2017,41, 2020-2028
10. 57. Ion-exchange studies of phosphates. Part I. Ion-exchange sorption and pH-titration methods for detection of complex formation

J. Chem. Soc., 1956, 269-272

1593543-07-7 ((3S,4S,3’S)-Ezetimibe) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:1593543-07-7)(3S,4S,3’S)-Ezetimibe

Purity:99%/99%/99%/99%

Quantity:25mg/50mg/100mg/250mg

Price($):496.0/793.0/1269.0/2544.0